2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 2-methoxy-N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]ethanamine
• InChI: InChI=1S/C18H23NO2/c1-15-3-5-17(6-4-15)14-21-18-9-7-16(8-10-18)13-19-11-12-20-2/h3-10,19H,11-14H2,1-2H3
• InChI Key: UDNKBOHBQYBOOX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCOC

Description

2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine, also known as 25B-NBOMe, is a synthetic phenethylamine that belongs to the NBOMe family. It is a potent hallucinogenic drug that has gained popularity in recent years due to its intense psychedelic effects.

Scientific Research Applications

2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine has been used in scientific research to study its effects on the central nervous system. It has been shown to bind to the 5-HT2A receptor, which is responsible for mediating the hallucinogenic effects of psychedelics. Studies have also investigated the potential therapeutic applications of this compound, such as its use in treating anxiety and depression.

Mechanism of Action

2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine acts as a partial agonist at the 5-HT2A receptor, which leads to an increase in serotonin release and activation of downstream signaling pathways. This results in altered sensory perception, mood, and thought processes. The hallucinogenic effects of this compound are similar to those of other psychedelics such as LSD and psilocybin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include changes in heart rate, blood pressure, body temperature, and respiration rate. It can also cause pupil dilation, altered perception of time and space, and synesthesia. The effects of this compound can last for several hours and may be accompanied by feelings of euphoria or anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine in lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of psychedelic drugs on specific signaling pathways and neural circuits. However, the use of this compound in animal studies is limited by its potential toxicity and lack of data on its long-term effects.

Future Directions

Future research on 2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine could focus on its potential therapeutic applications, such as its use in treating anxiety and depression. Studies could also investigate the effects of this compound on other neurotransmitter systems and their interactions with the 5-HT2A receptor. Further research is needed to determine the safety and efficacy of this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis of 2-methoxy-N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine involves the condensation of 2-methoxyphenethylamine with 4-(4-methylbenzyloxy)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the final compound. The purity and yield of this compound can be improved by using different solvents and purification methods.